Cas no 2126812-29-9 (Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate)

Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a pivotal method for forming carbon-carbon bonds in synthetic organic chemistry. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacol boronate) moiety enhances stability and handling under ambient conditions, while the carbamate-protected phenethyl group provides versatility for further functionalization. This compound is particularly valuable in pharmaceutical and materials science research, where precise control over molecular architecture is required. Its compatibility with a wide range of reaction conditions and substrates makes it a reliable intermediate for constructing complex aromatic and heteroaromatic systems. The product is typically characterized by high purity and consistent performance in coupling reactions.
Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate structure
2126812-29-9 structure
Product Name:Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate
CAS No:2126812-29-9
MF:C22H28BNO4
MW:381.27302646637
MDL:MFCD30478636
CID:4760671
PubChem ID:122198518
Update Time:2026-02-26

Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate
    • benzyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethyl)carbamate
    • AK544496
    • CC1(C)OB(OC1(C)C)c1ccc(CCNC(=O)OCc2ccccc2)cc1
    • Benzyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate
    • Y11011
    • SB83694
    • DS-19314
    • MFCD30478636
    • benzyl N-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl]carbamate
    • 2126812-29-9
    • AKOS030524950
    • CS-0147654
    • MDL: MFCD30478636
    • Inchi: 1S/C22H28BNO4/c1-21(2)22(3,4)28-23(27-21)19-12-10-17(11-13-19)14-15-24-20(25)26-16-18-8-6-5-7-9-18/h5-13H,14-16H2,1-4H3,(H,24,25)
    • InChI Key: PUXCHJFSCTYTIH-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(CCNC(=O)OCC3C=CC=CC=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 381.2111385g/mol
  • Monoisotopic Mass: 381.2111385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.8

Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate Pricemore >>

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abcr
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Advanced ChemBlocks
K13385-100MG
Benzyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethyl)carbamate
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Advanced ChemBlocks
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2126812-29-9 95%
1G
$245 2023-09-15
Advanced ChemBlocks
K13385-5G
Benzyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethyl)carbamate
2126812-29-9 95%
5G
$725 2023-09-15

Additional information on Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate

Research Brief on Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate (CAS: 2126812-29-9)

Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate (CAS: 2126812-29-9) is a boronic ester derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules, including proteasome inhibitors and other therapeutic agents targeting ubiquitin-proteasome pathways. Recent studies have highlighted its utility in the development of novel cancer therapies, owing to its ability to modulate critical cellular processes.

The primary focus of recent research has been on the compound's application in the synthesis of bortezomib analogs, which are potent proteasome inhibitors used in the treatment of multiple myeloma and other malignancies. The boronic acid moiety in Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate serves as a crucial functional group that enables selective binding to the proteasome's active sites, thereby inhibiting its activity. This mechanism has been extensively studied in preclinical models, demonstrating promising antitumor efficacy.

In addition to its therapeutic potential, the compound has also been investigated for its chemical properties and stability under various conditions. Recent advancements in synthetic methodologies have improved the yield and purity of Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate, making it more accessible for large-scale production. These developments are critical for accelerating the translation of research findings into clinical applications.

Furthermore, structural-activity relationship (SAR) studies have provided insights into the optimization of this compound for enhanced bioavailability and reduced off-target effects. Modifications to the carbamate and phenethyl groups have been explored to improve pharmacokinetic profiles while maintaining high proteasome inhibitory activity. These efforts are paving the way for next-generation therapeutics with improved safety and efficacy.

In conclusion, Benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenethylcarbamate (CAS: 2126812-29-9) represents a versatile and valuable tool in medicinal chemistry. Its role in the development of proteasome inhibitors and other targeted therapies underscores its importance in advancing cancer treatment. Ongoing research continues to uncover new applications and refine its properties, ensuring its relevance in the rapidly evolving field of chemical biology.

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